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Compound of Interest

Compound Name: Indium(III) nitrate hydrate

Cat. No.: B078677 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when handling chemical compounds. This guide provides essential,

immediate safety and logistical information for the proper handling and disposal of Indium(III)
nitrate hydrate.

Chemical Identifier:

Name: Indium(III) nitrate hydrate

CAS Number: 207398-97-8[1][2][3][4]

Hazard Summary: Indium(III) nitrate hydrate is a hazardous substance that requires careful

handling. It is classified as an oxidizing solid, which may intensify fire.[2][3][5] It is harmful if

swallowed, in contact with skin, or if inhaled.[4][5][6] It can cause skin and serious eye irritation.

[2][3] Some sources also indicate that it may cause cancer.[7]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to minimize exposure and ensure personal safety. The following

table summarizes the required protective equipment.
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PPE Category Specification Citation

Eye/Face Protection

Safety glasses with side-

shields conforming to EN166

or NIOSH-approved safety

goggles. A face shield may be

necessary for larger quantities

or when there is a splash

hazard.

[1][2][8]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber) inspected

before use. A complete suit

protecting against chemicals

should be worn. Contaminated

clothing should be removed

immediately.

[1][2][8][9]

Respiratory Protection

In case of insufficient

ventilation or dust formation,

use a NIOSH/MSHA or

European Standard EN 149

approved respirator with a

particulate filter (conforming to

EN 143).

[1][8]

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol is crucial for the safe handling of Indium(III) nitrate
hydrate.

Preparation:

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[1]

Work in a well-ventilated area, preferably under a chemical fume hood.[1][4]
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Keep the compound away from heat, open flames, and combustible materials.[1][4]

Handling:

Avoid the formation of dust.[1][2][3][8]

Do not breathe dust, fumes, or vapors.[4][8][10]

Avoid contact with skin, eyes, and clothing.[1][2][3]

Wash hands thoroughly after handling.[1][2][3]

Do not eat, drink, or smoke in the handling area.[4]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2][3]

Protect from light and moisture as the substance is hygroscopic.[1][4][7][9]

Store away from combustible materials and strong reducing agents.[1]

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.
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Exposure Route First-Aid Measures Citation

Inhalation

Move the person to fresh air. If

not breathing, give artificial

respiration. Seek immediate

medical attention.

[1][6][9][10]

Skin Contact

Immediately wash the affected

area with plenty of soap and

water for at least 15 minutes.

Remove contaminated

clothing. If irritation persists,

seek medical attention.

[1][6][9]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses if present and

easy to do. Continue rinsing

for at least 15 minutes. Seek

immediate medical attention.

[1][3][10]

Ingestion

Do NOT induce vomiting.

Clean mouth with water and

drink plenty of water

afterwards. Seek immediate

medical attention.

[1][3][10]

Accidental Release: In case of a spill, evacuate the area. Wear appropriate PPE. Avoid dust

formation. Sweep up the spilled solid and place it into a suitable, closed container for disposal.

Do not let the product enter drains.[1][8]

Disposal Plan
Indium(III) nitrate hydrate and its containers must be disposed of as hazardous waste.

Waste Classification: This chemical waste must be classified to determine if it is a hazardous

waste.[1]
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Disposal Method: Dispose of the contents and container to an approved waste disposal

plant.[1] Contact a licensed professional waste disposal service.[7] Do not flush into surface

water or a sanitary sewer system.[1]

Experimental Workflow for Handling Indium(III)
Nitrate Hydrate
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Workflow for Safe Handling of Indium(III) Nitrate Hydrate

1. Preparation

2. Handling

3. Post-Procedure 4. Storage

Verify Eyewash & Safety Shower Functionality

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Prepare Well-Ventilated Work Area
(Fume Hood)

Weigh Indium(III) Nitrate Hydrate
(Minimize Dust)

Perform Experimental Procedure

Decontaminate Work Surface Store in Tightly Sealed Container

Segregate Waste for Disposal

Remove PPE

Wash Hands Thoroughly

Place in Cool, Dry, Ventilated Area
Away from Combustibles

Click to download full resolution via product page

Caption: Workflow for the safe handling of Indium(III) nitrate hydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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